Cas no 52328-49-1 (Benzene,1-(1,1-dimethylethyl)-3-methoxy-5-methyl-)

• Product Name: Benzene,1-(1,1-dimethylethyl)-3-methoxy-5-methyl-
• CAS No: 52328-49-1
• MF: C₁₂H₁₈O
• MW: 178.270723819733
• CID: 371241
• PubChem ID: 104156
• Update Time: 2025-04-19

Benzene,1-(1,1-dimethylethyl)-3-methoxy-5-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-(1,1-dimethylethyl)-3-methoxy-5-methyl-
• 1-tert-butyl-3-methoxy-5-methylbenzene
• 3-tert-butyl-5-methylanisole
• DTXSID50200351
• EINECS 257-852-3
• FT-0707654
• 52328-49-1
• SCHEMBL6370544
• 3-Methyl-5-tert. Butylanisol
• NS00032483
• YE7EKR9FKG
• Benzene, 1-(1,1-dimethylethyl)-3-methoxy-5-methyl-
• 1-(1,1-Dimethylethyl)-3-methoxy-5-methylbenzene

• Inchi： 1S/C12H18O/c1-9-6-10(12(2,3)4)8-11(7-9)13-5/h6-8H,1-5H3
• InChI Key： SIRJAAYBSCHVTB-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C)C=C(C=1)C(C)(C)C

Computed Properties

• Exact Mass: 178.13584
• Monoisotopic Mass: 178.135765
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 9.2

Experimental Properties

• Density: 0.907
• Boiling Point: 236.7°Cat760mmHg
• Flash Point: 81.5°C
• Refractive Index: 1.483
• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes